tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate

• IUPAC Name: tert-butyl 2-pyrazin-2-yl-5-(pyrrolidine-1-carbonyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H24N6O3/c1-20(2,3)29-19(28)26-12-15-13(16(26)18(27)25-8-4-5-9-25)10-23-17(24-15)14-11-21-6-7-22-14/h6-7,10-11,16H,4-5,8-9,12H2,1-3H3
• InChI Key: OZZRMSHMBULTMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2=NC(=NC=C2C1C(=O)N3CCCC3)C4=NC=CN=C4
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound likely involves multi-step reactions, including cyclization, esterification, and functional group transformations. Researchers have explored various synthetic routes, optimizing conditions for high yields and purity. Notably, palladium-catalyzed alkoxycarbonylation of sterically hindered olefins has been employed.

Scientific Research Applications

Cardiovascular Research

Research into cardiovascular agents has included the synthesis of compounds with structures related to tert-Butyl 2-(pyrazin-2-yl)-5-(pyrrolidine-1-carbonyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate. For example, 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including pyrrole and pyrazine, have shown promising potential as cardiovascular agents due to their coronary vasodilating and antihypertensive activities (Sato et al., 1980).

Organic Synthesis and Characterization

The compound has been a focus in the synthesis and structural characterization of complex organic molecules. For instance, tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate, a structurally related compound, was synthesized and characterized, highlighting the diversity of potential applications in medicinal chemistry and drug design (Naveen et al., 2007).

Heterocyclic Chemistry

In the realm of heterocyclic chemistry, novel pyrrolo[2,1-c]-1,3-diazacycloalkano[1,2-a]pyrazinones were synthesized, demonstrating the versatility of related compounds in creating diverse heterocyclic systems that may have pharmaceutical relevance (Mokrov et al., 2010).

Advanced Materials

The synthesis, characterization, and analysis of related compounds have contributed to the development of advanced materials. For instance, the synthesis of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate and its characterization through thermal, X-ray, and DFT analyses provided insights into the molecular and crystal structure, paving the way for potential applications in material science (Çolak et al., 2021).

Synthetic Methodologies

Research has also focused on developing novel synthetic methodologies using related compounds. For example, a novel condensation reaction of carboxylic acids with various non-nucleophilic N-heterocycles and anilides was developed, showcasing the utility of tert-butyl derivatives in facilitating complex organic reactions (Umehara et al., 2016).